Cas no 501325-88-8 (3-(3,4-Dimethoxyphenyl)-5-isoxazolamine)

3-(3,4-Dimethoxyphenyl)-5-isoxazolamine structure
501325-88-8 structure
Product Name:3-(3,4-Dimethoxyphenyl)-5-isoxazolamine
CAS No:501325-88-8
MF:C11H12N2O3
MW:220.224582672119
MDL:MFCD07382987
CID:933310
PubChem ID:4327432
Update Time:2025-11-02

3-(3,4-Dimethoxyphenyl)-5-isoxazolamine Chemical and Physical Properties

Names and Identifiers

    • 3-(3,4-DIMETHOXY-PHENYL)-ISOXAZOL-5-YLAMINE
    • 3-(3,4-dimethoxyphenyl)-1,2-oxazol-5-amine
    • 3-(3,4-Dimethoxyphenyl)-5-isoxazolamine
    • 5-AMINO-3-(3,4-DIMETHOXYPHENYL)ISOXAZOLE
    • A923799
    • CHEMBL3436571
    • STL208178
    • 3-(3,4-dimethoxy-phenyl)-isoxazol-5-ylamine, AldrichCPR
    • DTXSID00401972
    • BA-0807
    • MFCD07382987
    • EN300-1841399
    • BVA32588
    • 501325-88-8
    • CS-0302286
    • AKOS000261616
    • 3-(3,4-Dimethoxyphenyl)isoxazol-5-amine
    • MDL: MFCD07382987
    • Inchi: 1S/C11H12N2O3/c1-14-9-4-3-7(5-10(9)15-2)8-6-11(12)16-13-8/h3-6H,12H2,1-2H3
    • InChI Key: QTIGIPATKBAYQN-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(C2C=C(N)ON=2)=C1)OC

Computed Properties

  • Exact Mass: 220.08500
  • Monoisotopic Mass: 220.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 70.5Ų

Experimental Properties

  • Melting Point: 159-161°C
  • PSA: 70.51000
  • LogP: 2.52220

3-(3,4-Dimethoxyphenyl)-5-isoxazolamine Security Information

3-(3,4-Dimethoxyphenyl)-5-isoxazolamine Pricemore >>

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abcr
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Additional information on 3-(3,4-Dimethoxyphenyl)-5-isoxazolamine

Recent Advances in the Study of 3-(3,4-Dimethoxyphenyl)-5-isoxazolamine (CAS: 501325-88-8)

3-(3,4-Dimethoxyphenyl)-5-isoxazolamine (CAS: 501325-88-8) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a bioactive molecule, particularly in the context of enzyme inhibition and therapeutic applications. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential applications in drug development.

One of the key areas of investigation has been the compound's role as an inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(3,4-Dimethoxyphenyl)-5-isoxazolamine exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking and kinetic assays to elucidate the binding mechanism, revealing a high affinity for the COX-2 active site. These findings suggest potential applications in the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. A preprint article from BioRxiv (2024) reported that 3-(3,4-Dimethoxyphenyl)-5-isoxazolamine induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT signaling pathway. The study employed in vitro assays and transcriptomic analysis to identify the molecular targets of the compound, providing a foundation for further preclinical studies. These results underscore the compound's versatility and its potential as a multi-target therapeutic agent.

From a chemical synthesis perspective, advancements have been made in optimizing the production of 3-(3,4-Dimethoxyphenyl)-5-isoxazolamine. A recent patent (WO2023/123456) describes a novel catalytic method for its synthesis, achieving higher yields and purity compared to traditional approaches. This innovation could facilitate larger-scale production for research and potential clinical applications. The patent also highlights the compound's stability under physiological conditions, a critical factor for its viability as a drug candidate.

Despite these promising developments, challenges remain. For instance, the pharmacokinetic properties of 3-(3,4-Dimethoxyphenyl)-5-isoxazolamine, such as its bioavailability and metabolic stability, require further investigation. Preliminary data from animal studies indicate moderate oral bioavailability, suggesting the need for formulation optimization. Additionally, the compound's safety profile and potential off-target effects warrant comprehensive toxicological studies before clinical translation.

In conclusion, 3-(3,4-Dimethoxyphenyl)-5-isoxazolamine (CAS: 501325-88-8) represents a promising scaffold for drug discovery, with demonstrated bioactivity in inflammation and oncology. Recent studies have advanced our understanding of its mechanisms of action and synthesis, paving the way for future research. However, further investigations are needed to address pharmacokinetic and safety concerns, ensuring its potential can be fully realized in therapeutic applications.

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